Cas no 2227786-48-1 ((2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol)

• Product Name: (2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol
• CAS No: 2227786-48-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6080115
• PubChem ID: 94366146
• Update Time: 2025-07-02

(2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol
• EN300-1800838
• 2227786-48-1

• Inchi： 1S/C11H16O2/c1-8-4-5-11(13-3)10(6-8)7-9(2)12/h4-6,9,12H,7H2,1-3H3/t9-/m1/s1
• InChI Key： IIWRZPMDUUYMOD-SECBINFHSA-N
• SMILES： O[C@H](C)CC1C=C(C)C=CC=1OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol

(2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol: A Key Compound in Modern Pharmaceutical Research

(2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol, with the CAS No. 2227786-48-1, represents a critical molecule in the field of drug discovery and biological activity studies. This compound, characterized by its unique stereochemistry and functional groups, has attracted significant attention due to its potential applications in targeted therapy and metabolic pathway modulation. Recent advances in computational chemistry and molecular docking studies have further highlighted its significance in the development of novel therapeutics.

The (2R)-configuration of this compound plays a pivotal role in its biological activity, as stereochemical differences can significantly impact enzyme interactions and receptor binding affinity. The presence of the 2-methoxy group and the 5-methylphenyl substituent introduces unique electronic and steric properties, which are critical for its pharmacokinetic profile and metabolic stability. These structural features make it a valuable candidate for structure-based drug design and lead optimization strategies.

Recent studies have demonstrated the potential of (2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol in modulating inflammatory pathways and immune responses. For instance, a 2023 publication in Journal of Medicinal Chemistry reported its ability to inhibit NF-κB signaling through a novel mechanism, suggesting its potential as an anti-inflammatory agent. This finding aligns with the growing interest in anti-inflammatory drugs for chronic diseases such as rheumatoid arthritis and neurodegenerative disorders.

The propan-2-ol moiety in this molecule contributes to its solubility and bioavailability, which are essential for drug delivery systems. Researchers have also explored its role as a pharmaceutical intermediate in the synthesis of more complex molecules. A 2024 study in Organic & Biomolecular Chemistry highlighted its utility in the asymmetric synthesis of chiral compounds, underscoring its importance in green chemistry and sustainable pharmaceutical manufacturing.

Advancements in high-throughput screening technologies have enabled the rapid evaluation of (2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol for potential therapeutic applications. These methods have revealed its interactions with various protein targets, including kinases and G-protein coupled receptors. Such insights are crucial for drug repurposing efforts and the development of multi-target therapies.

The 2-methoxy group in this compound is particularly noteworthy for its ability to enhance drug solubility and cell permeability. This property is vital for oral drug delivery and has been leveraged in the design of prodrugs with improved pharmacokinetic profiles. Ongoing research is focused on optimizing these properties to enhance therapeutic efficacy and reduce side effects.

Moreover, the 5-methylphenyl substituent contributes to the molecule's lipophilicity, which is essential for crossing biological membranes. This characteristic has been linked to its potential in targeting central nervous system disorders, where efficient brain penetration is required. Recent studies have also explored its role in neuroprotection and neurodegeneration prevention.

The synthesis of (2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol involves complex organic reactions and stereocontrolled methodologies. Researchers have employed asymmetric catalysis and chiral auxiliaries to achieve the desired stereochemistry, which is critical for its biological activity. These synthetic approaches highlight the importance of green chemistry in modern pharmaceutical research.

As the field of pharmacology continues to evolve, the role of (2R)-1-(2-methoxy-5-methylphenyl)propan-2-ol is expected to expand. Its unique structural features and biological activity make it a promising candidate for the development of novel therapeutics targeting a wide range of diseases. Ongoing research is likely to uncover additional applications and mechanisms of action, further solidifying its importance in modern medicine.